Cas no 2680663-16-3 (benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate)

• Product Name: benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate
• CAS No: 2680663-16-3
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5621010
• PubChem ID: 165930890
• Update Time: 2025-10-19

benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294866
• 2680663-16-3
• benzyl N-cyclopropyl-N-[(4-nitrophenyl)methyl]carbamate
• benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate

• Inchi： 1S/C18H18N2O4/c21-18(24-13-15-4-2-1-3-5-15)19(16-10-11-16)12-14-6-8-17(9-7-14)20(22)23/h1-9,16H,10-13H2
• InChI Key： GOKPRODBVBHTGB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1C=CC(=CC=1)[N+](=O)[O-])C1CC1)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.4Ų

Additional information on benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate

Professional Introduction to Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate (CAS No. 2680663-16-3)

Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate, with the chemical formula C₁₄H₁₃NO₄, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2680663-16-3, has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a benzyl group, a cyclopropyl moiety, and a 4-nitrophenyl group in its molecular structure contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration in drug development.

The benzyl group, characterized by its -CH₂Ph moiety, is commonly employed in organic synthesis as a protecting group for amino groups. Its stability under various reaction conditions makes it an attractive choice for modifying the reactivity of other functional groups within a molecule. In contrast, the cyclopropyl group introduces a rigid three-membered ring structure, which can influence the conformational flexibility and electronic properties of the compound. This structural feature is particularly relevant in the context of binding interactions with biological targets, as it can modulate the compound's affinity and selectivity.

The 4-nitrophenyl group, on the other hand, is known for its electron-withdrawing properties, which can significantly affect the electronic distribution within the molecule. This feature is often exploited in medicinal chemistry to enhance binding affinity or to modulate metabolic stability. The nitro group can also serve as a handle for further chemical modifications, such as reduction to an amine or diazotization reactions, providing versatility in synthetic pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of compounds like Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate. Molecular docking studies have shown that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These findings are supported by experimental data from high-throughput screening assays, which have identified this compound as a potential lead for further optimization.

In vitro studies have demonstrated that Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate possesses interesting biological activities. For instance, preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. This observation aligns with the growing interest in developing novel therapeutic agents that target inflammatory pathways. Additionally, the compound's structural features suggest potential applications in the treatment of neurological disorders, where modulation of neurotransmitter systems is crucial.

The synthesis of Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic steps include the formation of the carbamate bond between benzoyl chloride and cyclopropylamine, followed by functionalization with 4-nitrobenzoyl chloride. The use of protecting groups and careful control of reaction conditions are essential to ensure high yields and purity. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been explored to improve efficiency and scalability.

The role of analytical chemistry techniques cannot be overstated in characterizing compounds like Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess purity. These techniques provide critical data for understanding the compound's behavior under different conditions and are essential for regulatory submissions.

As research continues to evolve, so do the methodologies for evaluating drug candidates. Preclinical studies involving animal models are essential for assessing the safety and efficacy of new compounds before they proceed to human trials. The unique structural features of Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate make it an intriguing candidate for such studies. Preliminary toxicology assessments have shown no significant adverse effects at tested doses, suggesting a favorable safety profile.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. Machine learning algorithms can predict biological activity based on molecular structures with remarkable accuracy. These predictions have guided experimental efforts toward more promising candidates like Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate. AI-driven virtual screening has reduced the time and cost associated with identifying lead compounds while increasing success rates.

The future prospects for Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate are promising given its unique structural attributes and preliminary biological activities. Further research is needed to fully elucidate its mechanism of action and explore potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from laboratory research to clinical development.

In conclusion, Benzyl N-cyclopropyl-N-(4-nitrophenyl)methylcarbamate (CAS No. 2680663-16-3) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. The combination of traditional synthetic methods with cutting-edge computational tools has positioned this compound as a valuable asset in drug discovery efforts. Continued research will be essential to unlock its full potential and contribute to the development of novel therapeutic agents.